Cas no 28862-12-6 (1-benzyltriazole-4-carboxylic acid)
28862-12-6 structure
Product Name:1-benzyltriazole-4-carboxylic acid
CAS No:28862-12-6
MF:C10H9N3O2
MW:203.197361707687
MDL:MFCD08445693
CID:240057
PubChem ID:16227790
Update Time:2025-04-19
1-benzyltriazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-1H-1,2,3-triazole-4-carboxylic acid
- 1-benzyl-1H-[1,2,3]triazol-4-carboxylic acid
- 1-Benzyl-1H-[1,2,3]triazole-4-carboxylic acid
- 1-benzyltriazole-4-carboxylic acid
- 1H-1,2,3-Triazole-4-carboxylicacid, 1-(phenylmethyl)-
- 1-benzyl-1,2,3-triazole-4-carboxylic acid
- 1-benzyl-1H-[1,2,3]-triazole-4-carboxylic acid
- 1-Benzyl-4-carboxy-1H-1,2,3-triazole
- benzyl-1H-1,2,3-triazole-4-carboxylic acid
- AKOS000799185
- SY106619
- A924596
- MFCD08445693
- EN300-26964
- CS-D0873
- BS-14012
- 28862-12-6
- FT-0691051
- CHEMBL404578
- KSC-20-058
- SCHEMBL553716
- KUC106911N
- Z235333081
- DTXSID50585453
- 1-BENZYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLICACID
- BCP14262
- 1H-1,2,3-Triazole-4-carboxylic acid, 1-(phenylmethyl)-
- BB 0253792
- AB45298
- F53338
- MIGIDQCWBSDLTO-UHFFFAOYSA-N
- STL081202
-
- MDL： MFCD08445693
- Inchi： 1S/C10H9N3O2/c14-10(15)9-7-13(12-11-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,14,15)
- InChI Key： MIGIDQCWBSDLTO-UHFFFAOYSA-N
- SMILES： OC(C1=CN(CC2C=CC=CC=2)N=N1)=O
Computed Properties
- Exact Mass: 203.06900
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.343
- Boiling Point: 453.798°C at 760 mmHg
- Flash Point: 228.249°C
- Refractive Index: 1.651
- PSA: 68.01000
- LogP: 1.02460
1-benzyltriazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04138-1g |
1-benzyltriazole-4-carboxylic Acid |
28862-12-6 | 95% | 1g |
$485 | 2023-09-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04351-10g |
1-benzyltriazole-4-carboxylic Acid |
28862-12-6 | 95% | 10g |
$780 | 2023-09-07 | |
| TRC | B410988-50mg |
1-Benzyl-1H-1,2,3-triazole-4-carboxylic Acid |
28862-12-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B410988-100mg |
1-Benzyl-1H-1,2,3-triazole-4-carboxylic Acid |
28862-12-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B410988-500mg |
1-Benzyl-1H-1,2,3-triazole-4-carboxylic Acid |
28862-12-6 | 500mg |
$ 185.00 | 2022-06-07 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0120-1g |
1-Benzyl-1H-[1,2,3]triazole-4-carboxylic acid |
28862-12-6 | 97% | 1g |
932.85CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0120-5g |
1-Benzyl-1H-[1,2,3]triazole-4-carboxylic acid |
28862-12-6 | 97% | 5g |
3035.99CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0120-25g |
1-Benzyl-1H-[1,2,3]triazole-4-carboxylic acid |
28862-12-6 | 97% | 25g |
12127.01CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0120-500mg |
1-Benzyl-1H-[1,2,3]triazole-4-carboxylic acid |
28862-12-6 | 97% | 500mg |
831.08CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0120-250mg |
1-Benzyl-1H-[1,2,3]triazole-4-carboxylic acid |
28862-12-6 | 97% | 250mg |
746.28CNY | 2021-07-19 |
1-benzyltriazole-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:28862-12-6)1-benzyltriazole-4-carboxylic acid
Order Number:A924596
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:40
Price ($):1550.0
Email:sales@amadischem.com
1-benzyltriazole-4-carboxylic acid Related Literature
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Jae Hyun Kim,Sanghee Kim RSC Adv. 2014 4 26516
-
Waleed M. Hussein,Daniel Feder,Gerhard Schenk,Luke W. Guddat,Ross P. McGeary Med. Chem. Commun. 2019 10 61
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Thomas R. Hayes,Shalina C. Bottorff,Winston S. Slocumb,Charles L. Barnes,Aurora E. Clark,Paul D. Benny Dalton Trans. 2017 46 1134
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Thomas R. Hayes,Benjamin B. Kasten,Charles L. Barnes,Paul D. Benny Dalton Trans. 2014 43 6998
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28862-12-6)1-benzyltriazole-4-carboxylic acid
Purity:99%
Quantity:25g
Price ($):1550.0